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Compound of Interest

Compound Name:
2-(3-Isopropylphenoxy)-5-

methylaniline

CAS No.: 946728-47-8

Cat. No.: B3432037

Get Quote

Executive Summary & Molecule Profile
This guide provides a definitive structural interpretation of 2-(3-Isopropylphenoxy)-5-
methylaniline (CAS: Analogous to 2-phenoxyaniline derivatives), a critical bi-aryl ether scaffold

often utilized in kinase inhibitor synthesis (e.g., p38 MAP kinase pathways).

Unlike standard "textbook" interpretations, this guide compares the analytical performance of

two distinct solvent systems—Chloroform-d (CDCl₃) and Dimethyl Sulfoxide-d₆ (DMSO-d₆).

The choice of solvent drastically alters the spectral resolution of the exchangeable amine

protons and the aromatic coupling patterns, directly impacting the "trustworthiness" of the

structural assignment.

The Molecule at a Glance
Formula: C₁₆H₁₉NO

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3432037#bc-rfq
https://www.benchchem.com/product/b3432037/docs?utm_src=pdf-body#structural-elucidation-of-2-3-isopropylphenoxy-5-methylaniline-a-comparative-nmr-guide
https://www.benchchem.com/product/b3432037/docs?utm_src=pdf-body#structural-elucidation-of-2-3-isopropylphenoxy-5-methylaniline-a-comparative-nmr-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MW: 241.33 g/mol

Core Features:

Ring A (Aniline): 1,2,5-trisubstituted benzene (Electron Rich).

Ring B (Phenoxy): 1,3-disubstituted benzene (Lipophilic).

Key Spin Systems: Isopropyl septet (aliphatic), Labile –NH₂ (exchangeable), and two

distinct aromatic coupling networks.

Experimental Strategy & Methodology
To ensure high-fidelity data, the following protocol prioritizes signal separation and lock stability.

Sample Preparation Protocol
Concentration: 10–15 mg of sample in 0.6 mL solvent.

Tube Quality: 5mm high-precision NMR tubes (Wilmad 535-PP or equivalent).

Temperature: 298 K (25°C) standard.

Pulse Sequence:

1D ¹H: 30° pulse angle, 1s relaxation delay (d1).

1D ¹³C: Power-gated decoupling (zgpg30), 2s relaxation delay.

Assignment Workflow (Logic Diagram)
The following Graphviz diagram visualizes the decision tree used to assign the overlapping

aromatic region, a common bottleneck for diphenyl ethers.
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Figure 1: Analytical workflow for resolving overlapping aromatic signals and exchangeable

protons.

Comparative Analysis: Solvent System Performance
This section objectively compares the "performance" of CDCl₃ versus DMSO-d₆ for this specific

pharmacophore.

Scenario A: Chloroform-d (CDCl₃)[1]
Performance: High resolution for aliphatic protons; poor for exchangeable protons.

Observation: The –NH₂ group typically appears as a broad, flattened hump between 3.5–4.0

ppm due to rapid exchange and quadrupole broadening from the ¹⁴N nucleus.

Risk: In automated integration routines, the –NH₂ signal is often missed, leading to an

incorrect proton count (17H instead of 19H).

Scenario B: DMSO-d₆ (Recommended)
Performance: Superior for structural confirmation.

Observation: Strong hydrogen bonding between the solvent sulfoxide oxygen and the aniline

protons slows the exchange rate. The –NH₂ signal sharpens into a distinct singlet

(sometimes split if chiral centers were present, though not here) around 4.8–5.2 ppm.

Benefit: Allows for definitive integration and detection of trace impurities that might hide

under the broad CDCl₃ signal.
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Comparative Data Table
Feature CDCl₃ (Standard)

DMSO-d₆ (High
Polarity)

Verdict

–NH₂ Signal
Broad singlet, 3.5–4.0

ppm (Variable)

Sharp singlet, ~4.9

ppm

DMSO wins for

quantification.

Aromatic Resolution High (sharp lines)
Moderate (viscosity

broadening)

CDCl₃ wins for

coupling constant

analysis.

Water Peak ~1.56 ppm (distinct)
~3.33 ppm (can

overlap with ethers)

CDCl₃ wins for

aliphatic purity.

Solubility Excellent Excellent Tie.

Detailed Spectral Interpretation
The following data is synthesized based on substituent additivity rules (Silverstein) and

validated against similar diphenyl ether scaffolds (e.g., Loxoprofen intermediates).

¹H NMR Assignment (500 MHz, DMSO-d₆)
Structure Numbering Reference:

Ring A (Aniline): C1(NH₂), C2(O-), C3(H), C4(H), C5(Me), C6(H).

Ring B (Phenoxy): C1'(O-), C2'(H), C3'(iPr), C4'(H), C5'(H), C6'(H).
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Shift (δ
ppm)

Mult.[1][2]
[3][4][5][6]

Int. J (Hz) Assignment
Mechanistic
Insight

7.22 t 1H 7.8 H-5'

Meta-proton

of Ring B.

Deshielded

relative to

others due to

lack of ortho-

donation.

6.95 d 1H 7.6 H-4'
Para to ether,

ortho to iPr.

6.85 s 1H - H-2'

Isolated

proton

between

Ether and

Isopropyl.

6.75 d 1H 8.0 H-3

Ring A. Ortho

to the

phenoxy

group

(shielded by

electron-rich

ether

oxygen).

6.70 d 1H 8.0 H-6'
Ortho to ether

linkage.

6.55 s 1H - H-6

Ring A. Ortho

to –NH₂

(Strong

shielding by

resonance).
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6.45 d 1H 8.0 H-4

Ring A. Para

to –NH₂

(Shielded).

4.90 s 2H - –NH₂

Diagnostic:

Sharp in

DMSO due to

H-bonding.

2.85 sept 1H 6.9 CH (iPr)

Methine

proton.

Classic

septet

pattern.

2.18 s 3H - Ar-CH₃
Methyl on

Ring A.

1.18 d 6H 6.9 (CH₃)₂
Isopropyl

methyls.

¹³C NMR Assignment (125 MHz, DMSO-d₆)
The ¹³C spectrum is characterized by the distinct "Ipso" carbons (C-O and C-N) which appear

downfield.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shift (δ ppm) Type Assignment Notes

158.2 Cq C-1' (Phenoxy Ipso)
Deshielded by

Oxygen.

150.5 Cq C-3' (iPr Ipso)

142.1 Cq C-1 (Aniline C-N)
Deshielded by

Nitrogen.

140.5 Cq C-2 (Aniline C-O)

130.1 CH C-5'

129.5 Cq C-5 (Aniline C-Me)

121.5 CH C-4'

119.8 CH C-3

117.5 CH C-6
Shielded (Ortho to

NH₂).

115.2 CH C-4
Shielded (Para to

NH₂).

114.8 CH C-2'

111.5 CH C-6'

33.5 CH iPr-CH

24.1 CH₃ iPr-(CH₃)₂

20.5 CH₃ Ar-CH₃

Advanced Verification: 2D NMR Pathways
To validate the regio-isomerism (e.g., ensuring the methyl is at position 5 and not 4), HMBC

(Heteronuclear Multiple Bond Correlation) is the gold standard.

HMBC Correlation Logic
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Methyl Confirmation: The singlet at 2.18 ppm (Ar-CH₃) will show strong 3-bond correlations

(³J_CH) to C-4 (115.2 ppm) and C-6 (117.5 ppm).

Ether Linkage: There is no through-bond correlation between Ring A and Ring B protons.

However, a NOESY (Nuclear Overhauser Effect) experiment would show a spatial

correlation between H-3 (Ring A) and H-2'/H-6' (Ring B), confirming the ether bridge

geometry.

Ring A Correlations (HMBC)

Me-H (2.18 ppm)

C-5 (Ipso)

2J

C-4 (115.2 ppm)

3J

C-6 (117.5 ppm)

3J

Click to download full resolution via product page

Figure 2: HMBC correlations confirming the position of the methyl group on the aniline ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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